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Compound of Interest

Compound Name:
Triethyloxonium

hexachloroantimonate

Cat. No.: B1602697 Get Quote

An In-depth Technical Guide to Triethyloxonium Hexachloroantimonate (CAS 3264-67-3)

Introduction
Triethyloxonium hexachloroantimonate (CAS No. 3264-67-3) is a powerful and versatile

organometallic compound recognized for its potent electrophilic character.[1][2] Comprising a

triethyloxonium cation ([ (C₂H₅)₃O]⁺) and a non-nucleophilic hexachloroantimonate anion

(SbCl₆⁻), this salt serves as a highly effective ethylating agent and a robust initiator for cationic

polymerization.[1] Its utility spans diverse fields, from fundamental organic synthesis and

catalysis to advanced materials science, where it is instrumental in creating complex

molecules, modifying polymers, and enabling structural analysis of transient species.[1][2][3][4]

This guide provides a comprehensive technical overview of its properties, synthesis, core

applications, and safe handling protocols, grounded in established scientific literature.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a reagent's physical properties are foundational to

its effective and safe use in a laboratory setting. Triethyloxonium hexachloroantimonate is a

white to off-white crystalline solid that is sensitive to moisture.[2][3][4][5] It is crucial to store the

compound at low temperatures (-20°C) under an inert atmosphere to prevent decomposition.[1]

[2][3][4][5][6][7]

Table 1: Chemical Identifiers for CAS 3264-67-3
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Identifier Value Source(s)

CAS Number 3264-67-3 [1][5][7][8]

EC Number 221-874-1 [1][5][7][8]

IUPAC Name
hexachloroantimony(1-);

triethyloxidanium
[1][5][8][9]

Synonyms
Antimony Triethyloxonium

Hexachloride
[5]

Linear Formula (C₂H₅)₃OSbCl₆ [1][5][7][8][9]

Molecular Formula C₆H₁₅Cl₆OSb [2][3][4][10][11]

Molecular Weight 437.66 g/mol [1][2][3][4][5][7]

PubChem CID 16688085 [2][3][4][5][8]

MDL Number MFCD00064572 [2][3][4][5][7][8][9]

InChI Key
QHWUSZRAYQUNCY-

UHFFFAOYSA-H
[1][5][7]

SMILES CCCC.Cl(Cl)(Cl)(Cl)Cl [5][7][8][9]

Table 2: Physicochemical Data
Property Value Source(s)

Appearance
White to off-white powder or

crystals
[2][3][4][5]

Melting Point 135-137 °C (decomposes) [6]

Boiling Point N/A [5]

Density N/A [5]

Form Solid [1][6][7]

Storage Temperature -20 °C [1][5][6][7]
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Synthesis and Handling
Synthesis Protocol
The preparation of triethyloxonium hexachloroantimonate typically involves the reaction of a

potent Lewis acid, antimony(V) pentachloride (SbCl₅), with an excess of diethyl ether

((C₂H₅)₂O).[1] The strong electrophilicity of SbCl₅ facilitates the activation of diethyl ether,

leading to the formation of the stable triethyloxonium cation and the hexachloroantimonate

anion.[1]

Antimony(V) Pentachloride (Lewis Acid)

Reaction Vessel
(Anhydrous Conditions)

Diethyl Ether (Excess)

Triethyloxonium Hexachloroantimonate
[(C₂H₅)₃O]⁺[SbCl₆]⁻

Formation & Crystallization

Click to download full resolution via product page

Caption: Synthesis workflow for Triethyloxonium Hexachloroantimonate.

Handling and Storage Precautions
Due to its reactivity and sensitivity, stringent handling procedures are mandatory. The

compound is moisture-sensitive and should be handled under an inert atmosphere (e.g., argon

or nitrogen). It is classified as harmful if swallowed or inhaled and is toxic to aquatic life.[10][12]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust

mask, is essential. Store in a tightly sealed container in a dry, well-ventilated area at the

recommended temperature of -20°C.[2][3][4][7]

Core Applications and Mechanistic Insights
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The utility of this reagent stems from the high electrophilicity of the triethyloxonium cation,

which acts as a "solvated" ethyl cation, and the non-nucleophilic nature of the

hexachloroantimonate counterion.[1] This combination allows for clean ethyl transfer reactions

without interference from the anion.

Cationic Polymerization Initiator
Triethyloxonium hexachloroantimonate is a highly efficient initiator for cationic

polymerization. The primary initiation mechanism is electrophilic alkylation, where the

triethyloxonium cation transfers an ethyl group to a nucleophilic monomer, generating a new

cationic active center that propagates the polymer chain.[1]

Initiation Step

Propagation Step

[(C₂H₅)₃O]⁺[SbCl₆]⁻
Active Cationic Center

[Et-M]⁺
+ Monomer

Monomer (e.g., THF, Vinyl Ether)

Propagating Polymer Chain
[Et-(M)n-M]⁺

+ n(Monomer)

Click to download full resolution via product page

Caption: General mechanism of cationic polymerization initiation.

Polymerization of Heterocyclic Monomers: It is effective for the ring-opening polymerization

of cyclic ethers like tetrahydrofuran (THF). This process can exhibit "living" polymerization

characteristics, allowing for the synthesis of polymers with controlled molecular weights and

narrow distributions, owing to the stability of the tertiary oxonium ion propagating species.[1]

Polymerization of Vinylic Monomers: For monomers like alkyl vinyl ethers, initiation proceeds

via the addition of the ethyl cation to the double bond, generating a carbocation.[1] The

process can be complex; research suggests an initial fast reaction catalyzed by antimony

pentachloride (formed from initiator decomposition), followed by a slower reaction catalyzed

by the triethyloxonium ions.[1]
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Reagent in Organic and Structural Chemistry
Beyond polymerization, its strong electrophilic nature makes it invaluable in several other

areas:

Selective Oxidation: It serves as a selective one-electron oxidant for various aromatic

donors.[1][10] This application is pivotal in structural chemistry, as it facilitates the slow,

controlled growth of high-quality single crystals of aromatic cation-radicals, which are often

too labile to isolate by other means.[1] This has enabled the X-ray structure determination of

numerous important reactive intermediates.[1]

Ethylation of Weak Nucleophiles: As a "hard" electrophile, it reacts efficiently at sites of high

electron density, enabling the ethylation of sensitive or weakly nucleophilic functional groups

where other alkylating agents might fail.[1]

Catalysis: It is employed as a catalyst to enhance reaction rates and improve yields in key

organic reactions such as alkylation and acylation.[1][2][3][4] Its ability to stabilize reactive

intermediates leads to more efficient synthetic pathways.[2][3][4]

Applications in Materials Science
The properties of triethyloxonium hexachloroantimonate lend themselves to the

development of advanced materials:

Doping Agent: It is used as a p-type doping agent for conductive polymers like

polyacetylene, significantly enhancing their electrical properties.[1][10]

Polymer/Nanocomposite Additive: It can be incorporated into polymer matrices to improve

material characteristics, including thermal stability and mechanical strength.[1][2][3][4]

Safety and Toxicology Profile
Table 3: GHS Hazard Information
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Hazard Class Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [5][10][12]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [5][10][12]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

H411

Toxic to aquatic life

with long lasting

effects

[5][10][12]

Signal Word: Warning[5][12]

Toxicological Insights
The toxicity profile is largely influenced by the antimony component. Antimony and its

compounds can be toxic. The mechanism of action is believed to involve the binding of

antimony to sulfhydryl groups in essential enzymes, disrupting cellular respiration.[13]

Inhalation data suggests the myocardium (heart muscle) is a potential target of antimony

toxicity.[13] Dermal exposure may lead to skin irritation, described as "antimony spots".[13]

Standard first-aid measures should be followed in case of exposure, and medical attention

should be sought immediately.[12]

Conclusion
Triethyloxonium hexachloroantimonate (CAS 3264-67-3) is a reagent of significant

importance for researchers in both academia and industry. Its role as a powerful ethylating

agent, a versatile cationic polymerization initiator, a selective oxidant, and a material property

enhancer underscores its broad applicability. A thorough understanding of its chemical

properties, reactivity, and associated hazards is paramount for its successful and safe

implementation in the laboratory. This guide provides the foundational knowledge required for

professionals to harness the unique capabilities of this compound in their research and

development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-3264-67-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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